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Compound of Interest

1-[4-(propan-2-yl)oxan-4-
Compound Name:

yllmethanamine
CAS No.: 1512375-04-0
Cat. No.: B6260242

Get Quote

\ J

Subject: 1-[4-(propan-2-yl)oxan-4-yllmethanamine CAS Registry (Analog Reference):
130290-79-8 (Unsubstituted parent); Custom Synthesis Category Class: Gem-disubstituted
Tetrahydropyran / Lipophilic Primary Amine Version: 2.0 (Lead Optimization Phase)[1]

Executive Summary & Scientific Rationale

The compound 1-[4-(propan-2-yl)oxan-4-yllmethanamine represents a strategic "bioisostere”
design in modern drug discovery.[1][2] It combines the polarity of a tetrahydropyran (THP) ring
with the steric bulk of an isopropyl group at the 4-position.[1][2]

Why this scaffold matters:

» Conformational Constraint: The gem-disubstitution (isopropyl + methanamine) at the C4
position locks the THP ring into a specific chair conformation, reducing entropy loss upon
binding to targets like Voltage-Gated Calcium Channels (

subunit) or Chemokine Receptors (CCR2/CCR5).[2]
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e Metabolic Blocking: The isopropyl group sterically hinders the C4 position, a common site for
oxidative metabolism in simple THP rings, thereby extending half-life (

).[2]

 Lipophilicity Modulation: Replacing a cyclohexane core (LogP ~2.5) with THP lowers LogP,
while the isopropyl group regains necessary hydrophobic contacts, optimizing the Lipophilic
Efficiency (LipE).

This guide outlines the critical in vitro assays required to validate this scaffold's utility as a drug
fragment, focusing on CNS penetrability, metabolic stability, and safety liability
(hERG/Phospholipidosis).

Physicochemical Profiling (The Foundation)

Before functional screening, the scaffold's "drug-like" properties must be baselined to prevent
false negatives in biochemical assays.[1]

Protocol A: High-Throughput pKa and LogD
Determination

Objective: Determine the ionization state at physiological pH and the distribution coefficient.[2]
The primary amine is expected to be basic (pKa ~9.5-10.5), leading to high lysosomal
sequestration.[2]

Methodology: Potentiometric Titration & Shake-Flask

e Preparation: Dissolve 1 mg of compound in DMSO (10 mM stock).
e pKa Assay:
o Use a potentiometric titrator (e.g., Sirius T3).
o Titrate from pH 2.0 to 12.0 in 0.15 M KCI (ionic strength control).
o Data Output: Calculate macro-pKa. Expect protonation of the primary amine at pH 7.4.[2]

e LogD
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Assay (Miniaturized Shake-Flask):

o Phase System: 1-Octanol / Phosphate Buffer (pH 7.4).[1][2]
o Equilibration: Mix phases for 60 min at 25°C.
o Quantification: Analyze both phases via LC-MS/MS (MRM mode).

o Calculation:

Target Criteria:

Parameter Optimal Range Rationale

Balances solubility with
pKa 8.0-95 membrane permeability.[1]

[2]

| LogD

| 1.0 — 3.0 | Ideal for CNS penetration and oral bioavailability.[2] | | Solubility | > 100 uM |
Required for fragment-based screening (SPR/NMR).[1][2] |

Metabolic Stability Assay (Microsomal)

Objective: Validate the hypothesis that the 4-isopropyl group blocks metabolic soft spots.[1][2]

Protocol B: Human Liver Microsome (HLM) Stability

Rationale: Primary amines are susceptible to N-oxidation and deamination (MAO/FMO
enzymes).[2] The THP ring is susceptible to oxidation.[2]

Workflow Steps:

e Incubation System:

o Substrate: 1 uM test compound (prevents enzyme saturation).
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o Enzyme: Pooled Human Liver Microsomes (0.5 mg/mL protein).[2]

o Cofactor. NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate,
0.4 U/mL G6PDH).[1][2]

e Time Course:

o Initiate reaction with NADPH at 37°C.[2]

o Sample points: 0, 5, 15, 30, 45, 60 min.

o Quench: Add ice-cold Acetonitrile containing Internal Standard (e.g., Tolbutamide).
e Analysis:

o Centrifuge (4000 rpm, 20 min).

o Inject supernatant into LC-MS/MS.[2]

o Monitor parent ion depletion.[2]

Data Visualization (Graphviz Workflow)

Compound Stock Master Mix Incubation
(10 mM DMSO) (Microsomes + Buffer) 37°C + NADPH

Dilute to 1pM t=0,5...60min Centrifuge

Calc CLint & t1/2

Quench LC-MS/MS
(ACN +1S) Quantification

Click to download full resolution via product page
Caption: Step-by-step workflow for determining Intrinsic Clearance (CLint) in liver microsomes.

Safety Profiling: The "Lipophilic Amine" Risk

Obijective: Lipophilic amines often cause Phospholipidosis (PLD) (lysosomal accumulation) and
hERG inhibition (cardiotoxicity).[2]

Protocol C: In Vitro Phospholipidosis Assay (HCS)

Method: High-Content Screening using HCS LipidTOX™ detection.[2]
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e Cell Line: HepG2 or CHO-K1 cells.[2]
e Dosing: Incubate cells with compound (1, 10, 30 uM) for 24—-48 hours.

e Staining: Add HCS LipidTOX Red (phospholipid accumulation marker) and Hoechst 33342
(nuclear stain).[2]

e Imaging: Automated fluorescence microscopy.
o Readout: Calculate the ratio of LipidTOX intensity in treated vs. control cells.

o Threshold: >2-fold increase indicates PLD risk.[2]

Protocol D: hERG Potassium Channel Assay (Patch
Clamp)

Rationale: The 4-isopropyl-THP-amine structure mimics pharmacophores known to block the
hERG channel pore.[1][2]

System: Automated Patch Clamp (e.g., QPatch or SyncroPatch).

Cell Line: CHO cells stably expressing hERG (Kv11.1).[2]

Protocol:

o Voltage protocol: Hold at -80 mV, depolarize to +20 mV (2s), repolarize to -50 mV (2s) to
elicit tail current.

o Apply compound in ascending concentrations (0.1, 1, 10, 30 uM).

Analysis: Calculate IC
based on tail current inhibition.

Functional Application: Fragment-Based Screening

Context: If the biological target is unknown, this scaffold is best utilized in a Fragment-Based
Drug Discovery (FBDD) campaign.[1][2]
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Protocol E: Surface Plasmon Resonance (SPR) Clean
Screen

Objective: Determine if the scaffold binds non-specifically ("sticky") or is a valid starting point.[2]

Sensor Chip: CM5 or Series S.

o Immobilization: Immobilize a standard "irrelevant” protein (e.g., Carbonic Anhydrase) and the
Target Protein.

« Injection: Inject compound at 50, 100, 200 pM.

e Analysis (Binding Behavior):

(¢]

Square Wave: ldeal.[2] Fast on/off rates typical of fragments.[2]

Slow Dissociation: Potential aggregation or covalent binding (bad).[2]

[¢]

[¢]

Super-stoichiometric: Aggregation (common for lipophilic amines).[2]

o

Correction: Add 0.01% Triton X-100 to buffer to reduce non-specific binding.[2]

Summary of Validation Criteria

Use this scorecard to evaluate the 1-[4-(propan-2-yl)oxan-4-ylJmethanamine scaffold:
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Assay Category

Metric

Pass Criteria

Action if Failed

Physicochem

Solubility (PBS, pH 7.
[1]4)

> 100 uM

Formulate as HCI or

Mesylate salt.[2]

Check for N-
Metabolism HLM CL < 20 pL/min/mg dealkylation; consider
fluorination.[1][2]
PAMPA-BBB ( > Reduce basicity (add
Permeability electron-withdrawing
) cmls group).[1][2]
Reduce lipophilicity
Safety hERG IC >10 uM (remove isopropyl?).
[2]
o ] Decrease LogD or
Safety Phospholipidosis Negative at 10 uM
pKa.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 4-Aminomethyltetrahydropyran | C6H13NO | CID 2773210 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 2. Tetrahydro-N-methyl-2H-pyran-4-methanamine | C7TH15NO | CID 22225668 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Note: In Vitro Profiling of the 4-Isopropyl-
THP-Amine Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6260242/docs#application-note-in-vitro-profiling-of-
the-4-isopropyl-thp-amine-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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